BENGHE Foundational & Exploratory

Check Availability & Pricing

Fluconazole-d4 supplier for research
applications

Author: BenchChem Technical Support Team. Date: December 2025

Compound of Interest

Compound Name: Fluconazole-d4

Cat. No.: B020988

An In-Depth Technical Guide to Fluconazole-d4 for Research Applications

Introduction

Fluconazole is a broad-spectrum triazole antifungal agent widely used in the treatment of
systemic and superficial fungal infections.[1][2] It functions by inhibiting the fungal cytochrome
P450 enzyme, lanosterol 14a-demethylase, which is critical for the biosynthesis of ergosterol, a
vital component of the fungal cell membrane.[3][4] This disruption leads to increased
membrane permeability, impaired enzyme activity, and ultimately, the inhibition of fungal
growth.[4]

For researchers, particularly in the fields of pharmacology, drug metabolism, and clinical
diagnostics, accurate quantification of fluconazole in biological matrices is essential.
Fluconazole-d4, a deuterium-labeled isotopologue of fluconazole, serves as an ideal internal
standard for quantitative analysis by mass spectrometry.[5][6] Its chemical and physical
properties are nearly identical to fluconazole, but its increased mass allows it to be
distinguished by the detector. This ensures greater accuracy and precision in experimental
results by compensating for variations during sample preparation and analysis.[7] This guide
provides a technical overview of Fluconazole-d4, its suppliers, and its application in a research
setting.

Fluconazole-d4: Supplier Specifications
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For researchers, selecting a reliable supplier of Fluconazole-d4 is a critical first step. The
quality of the stable isotope-labeled standard, particularly its purity and isotopic enrichment,
directly impacts the reliability of quantitative data. Below is a summary of specifications from
various suppliers.

Isotopic
) CAS ] ) Molecular
Supplier Purity Enrichment/ Notes
Number Formula
Form
Certificate of
99.17% Analysis
MedChemEx 1124197-58- 99.66% Ci3HsDaF2Ne )
(d4=96.73%) available. For
press 5 (HPLQ)[8] 0OJ[8]
[8] research use
only.[8]
Intended for
>99% use as an
Cayman 1124197-58- 989 deuterated Ci3HsD4aF2Ne  internal
= 0
Chemical 5 forms (di-da) O[5] standard for
[5] GC-or LC-
MS.[5]
Santa Cruz
) 1124197-58- N Ci3sHsDaF2Ne  For research
Biotechnolog >97%][9] Not specified
5 0[9] use only.[9]
y
1124197-58- . Ci3HsDsF2Ne  For research
Immunomart 99.66%[1] Not specified
5 O[1] use only.[1]
Certificate of
Analysis
Simson 1124197-58- - - B provided with
Not specified Not specified Not specified
Pharma 5 every
compound.
[10]
Experimental Protocols
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The primary application of Fluconazole-d4 is as an internal standard for the quantification of
fluconazole in biological samples, such as plasma, using Liquid Chromatography-Tandem
Mass Spectrometry (LC-MS/MS).[11][12]

Protocol: Quantification of Fluconazole in Human
Plasma using LC-MS/MS

This protocol outlines a typical method for determining fluconazole concentrations in plasma, a
common requirement for pharmacokinetic studies.

1. Materials and Reagents:

¢ Fluconazole (analytical standard)

» Fluconazole-d4 (internal standard)

e Human Plasma (blank)

o Acetonitrile (HPLC grade)

e Formic Acid (LC-MS grade)

e Methanol (HPLC grade)

» Deionized Water

e Microcentrifuge tubes

¢ Analytical balance, vortex mixer, centrifuge, LC-MS/MS system
2. Preparation of Standard and Internal Standard Solutions:

o Stock Solutions (1 mg/mL): Separately weigh and dissolve Fluconazole and Fluconazole-d4
in methanol to create 1 mg/mL stock solutions.

» Working Calibration Standards: Serially dilute the Fluconazole stock solution with a 50:50
methanol/water mixture to prepare working standards at various concentrations (e.g.,
ranging from 0.1 pg/mL to 100 pg/mL).
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Internal Standard (IS) Working Solution: Dilute the Fluconazole-d4 stock solution with
methanol to a final concentration (e.g., 1 pg/mL).

. Sample Preparation (Protein Precipitation):

To a 100 pL aliquot of human plasma in a microcentrifuge tube, add 20 uL of the
Fluconazole-d4 IS working solution.

Vortex the sample for 10 seconds.
Add 300 pL of acetonitrile to precipitate the plasma proteins.
Vortex vigorously for 1 minute to ensure thorough mixing and precipitation.
Centrifuge the tubes at 12,000 rpm for 10 minutes at 4°C to pellet the precipitated proteins.
Carefully transfer the supernatant to a clean vial for LC-MS/MS analysis.
. LC-MS/MS Analysis:
Liquid Chromatography (LC):
o Column: C18 analytical column (e.g., 50 x 2.1 mm, 3.5 pm).
o Mobile Phase A: 0.1% Formic Acid in Water.
o Mobile Phase B: 0.1% Formic Acid in Acetonitrile.

o Gradient: A typical gradient would start with a high percentage of Mobile Phase A, ramping
up to a high percentage of Mobile Phase B to elute the analytes, followed by a re-
equilibration step.

o Flow Rate: 0.4 mL/min.
o Injection Volume: 5-10 pL.
Tandem Mass Spectrometry (MS/MS):

o lonization Source: Electrospray lonization (ESI), positive mode.[11]
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o Detection: Multiple Reaction Monitoring (MRM).
o MRM Transitions:
» Fluconazole: m/z 307.1 - 238.2[13]

» Fluconazole-d4: m/z 311.1 — 242.2 (Note: The exact m/z will reflect the 4 Da mass

increase from deuterium labeling).
5. Data Analysis:

o Construct a calibration curve by plotting the peak area ratio (Fluconazole / Fluconazole-d4)
against the concentration of the calibration standards.

» Determine the concentration of Fluconazole in the unknown plasma samples by interpolating
their peak area ratios from the calibration curve.

Visualizations
Experimental Workflow

The following diagram illustrates the logical flow of the experimental protocol for quantifying
fluconazole in plasma samples.
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Caption: Workflow for Fluconazole quantification in plasma.
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Rationale for Using a Stable Isotope-Labeled Internal
Standard (SIL-IS)

This diagram explains why Fluconazole-d4 is superior to other methods for ensuring accurate

quantification.
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Caption: Logic of using a stable isotope-labeled internal standard.

Fluconazole Mechanism of Action

Understanding the mechanism of action is key to appreciating the drug's therapeutic
importance and the need for its precise measurement in research.
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Caption: Fluconazole's inhibition of the ergosterol biosynthesis pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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